Cas no 1806773-33-0 (3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806773-33-0
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4845120
• Update Time: 2025-07-02

3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-3-5-6(1-2-18)19-4-7(20-10(15,16)17)8(5)9(12,13)14/h4H,1,3H2
• InChI Key： XKYLHPXHGUDUTA-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=NC=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile

Recent Advances in the Study of 3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1806773-33-0)

The compound 3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1806773-33-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involving this compound is its role as a versatile intermediate in the synthesis of more complex molecules. The presence of a bromomethyl group at the 3-position and an acetonitrile moiety at the 2-position provides multiple sites for further functionalization, enabling the construction of diverse heterocyclic frameworks. Recent publications have highlighted its use in the development of novel kinase inhibitors, where the trifluoromethoxy and trifluoromethyl groups contribute to enhanced binding affinity and metabolic stability. These findings underscore the compound's potential in addressing challenges related to drug resistance and selectivity.

In addition to its applications in drug discovery, 3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile has also been investigated for its agrochemical potential. Studies have demonstrated its efficacy as a precursor for the synthesis of herbicides and pesticides, leveraging the electron-withdrawing effects of the trifluoromethoxy and trifluoromethyl groups to improve the bioactivity of the resulting compounds. Researchers have optimized synthetic routes to achieve high yields and purity, making it a viable option for large-scale production. These advancements are particularly relevant in the context of increasing demand for sustainable and efficient agrochemicals.

Another notable aspect of recent research is the exploration of the compound's mechanism of action at the molecular level. Computational studies and X-ray crystallography have provided insights into its interactions with biological targets, revealing key structural features that influence its activity. For instance, the trifluoromethoxy group has been shown to play a critical role in stabilizing ligand-receptor complexes, while the bromomethyl group serves as a handle for further derivatization. These findings have paved the way for the rational design of next-generation therapeutics with improved efficacy and safety profiles.

Despite these promising developments, challenges remain in the practical application of 3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile. Issues such as scalability, cost-effectiveness, and environmental impact need to be addressed to fully realize its potential. Ongoing research efforts are focused on developing greener synthetic methodologies and exploring alternative applications in materials science and catalysis. Collaborative initiatives between academia and industry are expected to drive further innovation in this area.

In conclusion, 3-(Bromomethyl)-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-acetonitrile (CAS: 1806773-33-0) represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a focal point for the development of novel therapeutics and agrochemicals. As research continues to uncover new applications and optimize existing processes, this compound is poised to play a pivotal role in advancing the frontiers of science and technology.